![molecular formula C23H22N2O4S B2429194 (Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide CAS No. 1173545-73-7](/img/structure/B2429194.png)
(Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide is a useful research compound. Its molecular formula is C23H22N2O4S and its molecular weight is 422.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity : A study by Kamal et al. (2014) explored the synthesis and cytotoxic activity of 2-anilinopyridine-3-acrylamides, including compounds similar to (Z)-N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)acrylamide. These compounds were evaluated for their potential as tubulin polymerization inhibitors and showed promising cytotoxicity against various human cancer cell lines. This suggests a potential role in cancer therapy, particularly in targeting tubulin, which is critical in cell division and cancer growth (Kamal et al., 2014).
Herbicidal Activity : Research conducted by Wang et al. (2004) involved the synthesis of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, which have exhibited good herbicidal activities. While not directly referencing the exact chemical compound , this study provides an insight into how similar acrylamide derivatives can be effective in agricultural applications, particularly as herbicides (Wang et al., 2004).
Chiral Stationary Phases for Chromatography : Tian et al. (2010) synthesized enantiopure acrylamide derivatives for potential application as chiral stationary phases (CSPs) in chromatography. These CSPs demonstrated improved chromatographic performances, indicating that acrylamide derivatives can be valuable in enantioseparation, a critical process in the pharmaceutical industry for separating chiral compounds (Tian et al., 2010).
Antimicrobial Activity : Chawla (2016) synthesized thiazole derivatives and confirmed their antimicrobial activity. This research points to the potential of using acrylamide derivatives in the development of new antimicrobial agents, which could be crucial in addressing the growing issue of antibiotic resistance (Chawla, 2016).
Properties
IUPAC Name |
(Z)-N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-27-17-12-14(13-18(28-2)22(17)29-3)8-11-20(26)24-23-25-21-16-7-5-4-6-15(16)9-10-19(21)30-23/h4-8,11-13H,9-10H2,1-3H3,(H,24,25,26)/b11-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULAUJZCAGRHKDX-FLIBITNWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=CC(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C\C(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.